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Compound of Interest

Compound Name: Phenethyl bromide

CAS No.: 31620-80-1

Cat. No.: B7723623

Get Quote

Part 1: Executive Summary
Phenethyl bromide (1-bromo-2-phenylethane, CAS: 103-63-9) is a primary alkyl halide

featuring a phenethyl group bonded to a bromine atom.[1][2][3][4][5][6] It serves as a critical

intermediate in the synthesis of pharmaceuticals, agrochemicals, and fragrances.[3][6][7]

Its utility in organic synthesis is dictated by its lipophilic nature and the polarizability of the C-Br

bond.[1][2][3] While virtually insoluble in water (~39 mg/L), it exhibits high solubility in a broad

spectrum of organic solvents.[3] For researchers, the critical challenge is not finding a solvent

that dissolves phenethyl bromide, but selecting the correct solvent to modulate its reactivity

(e.g., promoting SN2 substitution over E2 elimination).[3]

Key Physical Properties:

Appearance: Clear, colorless to pale yellow liquid.[3][5][6][7][8]

Molecular Weight: 185.06 g/mol .[1][2][3][5][9]

Density: ~1.36 g/mL at 25°C.[1][2][3]
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Log Kow: 3.09 (High lipophilicity).[2][3][10]

Part 2: Physicochemical Basis of Solubility[1]
To predict solubility behavior without empirical testing, one must understand the molecular

forces at play.[3] Phenethyl bromide consists of two distinct domains:

The Aromatic Domain (Phenyl Ring): Non-polar, planar, and interacts via

-

stacking and London dispersion forces.[2][3]

The Alkyl-Halide Domain (Ethyl-Bromide chain): The C-Br bond creates a dipole, but the

ethyl chain provides enough steric bulk to maintain overall non-polar character.[1][2][3]

Solvation Mechanism
In Water (Polar Protic): The "Hydrophobic Effect" dominates.[2][3] Water molecules form an

ordered cage around the non-polar phenethyl group.[3] The energy required to break water-

water hydrogen bonds is not compensated by the weak dipole-induced dipole interactions

with phenethyl bromide, resulting in immiscibility.[1][2][3]

In Organic Solvents:

Non-polar (e.g., Benzene, Hexane): Solvation is driven by London dispersion forces.[3]

The aromatic ring of the solvent interacts favorably with the phenyl ring of the solute.[3]

Polar Aprotic (e.g., THF, Acetone): These solvents interact via dipole-dipole forces with the

C-Br bond, stabilizing the molecule without encumbering it with hydrogen bond networks.

[1][3]

Part 3: Solubility Profile & Solvent Compatibility[1]
[3]
The following table summarizes the solubility of phenethyl bromide across standard

laboratory solvent classes.
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Table 1: Solubility Profile of Phenethyl Bromide

Solvent Class
Representative
Solvents

Solubility
Status

Mechanistic
Interaction

Application
Context

Non-Polar

Diethyl Ether,

Hexane,

Benzene,

Toluene

Highly Soluble

Dispersion

forces;

-stacking

(aromatics).[1][2]

[3]

Grignard

formation;

Extractions.[1][2]

[3]

Chlorinated

Dichloromethane

(DCM),

Chloroform, CCl4

Highly Soluble
Dipole-dipole;

Dispersion.[2][3]

General

synthesis; Work-

up.[1][2][3]

Polar Aprotic

Acetone, THF,

DMF, DMSO,

Acetonitrile

Soluble Dipole-dipole.[3]

SN2 Reactions

(Enhances

nucleophilicity).

[2][3]

Polar Protic

Ethanol,

Methanol,

Isopropanol

Soluble

Dipole-dipole;

Solute disrupts

H-bonding

network.[1][2][3]

Solvolysis

studies;

Recrystallization

co-solvent.[1][2]

[3]

Aqueous Water Insoluble

Hydrophobic

exclusion.[1][2]

[3]

Biphasic reaction

medium.[1][2][3]

[11]

Part 4: Solvent Selection for Reactivity (Application
Logic)
The choice of solvent is the primary "dial" a chemist turns to control the reaction pathway of

phenethyl bromide.[3]

Nucleophilic Substitution (SN2)
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Phenethyl bromide is a primary alkyl halide, making it a prime candidate for SN2 reactions.[2]

[3]

Protocol: Use Polar Aprotic Solvents (Acetone, DMF, DMSO).[3]

Mechanism: These solvents solvate the metal cation (e.g., Na+, K+) efficiently but do not

hydrogen bond with the nucleophilic anion.[3] This leaves the nucleophile "naked" and highly

reactive, increasing the rate of attack on the electrophilic carbon.[3]

Avoid: Polar Protic solvents (Ethanol, Water) will solvate the nucleophile, significantly

reducing the reaction rate.[3]

Grignard Reagent Formation
Protocol: Use Anhydrous Diethyl Ether or THF.[1][2][3]

Mechanism: The oxygen atoms in the ether coordinate with the Magnesium atom, stabilizing

the Grignard reagent (Phenethylmagnesium bromide).[3]

Critical Note: Absolute exclusion of water is required; otherwise, the Grignard reagent will

protonate to form ethylbenzene.[3]

Elimination (E2)
Protocol: Use Ethanolic KOH or t-Butoxide in t-Butanol.[1][2][3]

Mechanism: Strong bases in protic solvents favor elimination (styrene formation) over

substitution, although primary halides like phenethyl bromide require higher temperatures

to favor E2 over SN2 compared to secondary halides.[3]

Visualization: Solvent Selection Decision Tree
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Objective: React Phenethyl Bromide

Determine Reaction Type

Nucleophilic Substitution (SN2) Grignard Formation Elimination (E2)

Select Polar Aprotic Solvent
(Acetone, DMF, DMSO, MeCN)

Goal: Naked Nucleophile

Maximize Rate

Select Ethereal Solvent
(Anhydrous Et2O, THF)

Goal: Stabilize Mg Species

Stabilize Reagent

Select Polar Protic + Strong Base
(Ethanol, t-Butanol)

Goal: Solvate Base, Promote Alkene

Promote Styrene

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the optimal solvent based on the intended chemical

transformation of phenethyl bromide.[1][2][3]

Part 5: Experimental Protocol
Protocol: Solvent Screening for SN2 Optimization
Objective: Determine the optimal solvent for the reaction of phenethyl bromide with Sodium

Azide (NaN3) to form Phenethyl Azide.

Materials:

Phenethyl bromide (1.0 eq)[2][3]

Sodium Azide (1.2 eq)[2][3]

Solvents: Ethanol (Protic), DMF (Aprotic), Toluene (Non-polar)[2][3]

Methodology:
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Preparation: Prepare three reaction vials. Add 1.0 mmol of Phenethyl bromide to each.[2][3]

Solvation: Add 2.0 mL of the respective solvent to each vial.

Observation: Verify complete dissolution (Phenethyl bromide should dissolve instantly in

all three).[2][3]

Reaction: Add 1.2 mmol of solid NaN3 to each vial.

Note: NaN3 will dissolve in Water/Ethanol but may remain suspended in Toluene.[1][3]

Monitoring: Stir at room temperature. Monitor via TLC (Hexane:EtOAc 9:1) every 30 minutes.

Expected Outcome:

DMF: Fastest conversion.[1][2][3] The azide ion is unsolvated and highly reactive.[3]

Ethanol: Slow conversion.[1][2][3] The azide ion is caged by hydrogen bonds.[3]

Toluene: Very slow/No reaction. The ionic nucleophile (NaN3) is insoluble in the non-polar

medium (Phase Transfer Catalyst required for success here).[2][3]

Part 6: Safety & Handling
Phenethyl bromide is an organohalide and a lachrymator.[2][3] Proper handling is non-

negotiable.[1][2][3]

Inhalation Risk: Vapors are irritating to the respiratory tract.[1][2][3][6][12] Always handle in a

certified chemical fume hood.[1][2][3]

Skin Contact: Lipophilic nature allows it to penetrate skin oils/barriers.[1][2][3] Wear Nitrile or

Laminate film gloves (Silver Shield®).[2][3] Latex is generally insufficient for halogenated

solvents.[1][2][3]

Storage: Store in a cool, dry place away from strong oxidizing agents and strong bases.

Light sensitivity is minimal but amber glass is recommended for long-term purity.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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